Cas no 1804132-30-6 (Ethyl 2-(chloromethyl)-3-hydrazinylbenzoate)

• Product Name: Ethyl 2-(chloromethyl)-3-hydrazinylbenzoate
• CAS No: 1804132-30-6
• MF: C₁₀H₁₃ClN₂O₂
• MW: 228.675421476364
• CID: 4950341
• Update Time: 2025-06-13

Ethyl 2-(chloromethyl)-3-hydrazinylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(chloromethyl)-3-hydrazinylbenzoate

• Inchi： 1S/C10H13ClN2O2/c1-2-15-10(14)7-4-3-5-9(13-12)8(7)6-11/h3-5,13H,2,6,12H2,1H3
• InChI Key： QITHGSSFPMRKIG-UHFFFAOYSA-N
• SMILES： ClCC1C(=CC=CC=1C(=O)OCC)NN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 214
• XLogP3: 1.8
• Topological Polar Surface Area: 64.4

Additional information on Ethyl 2-(chloromethyl)-3-hydrazinylbenzoate

Ethyl 2-(chloromethyl)-3-hydrazinylbenzoate (CAS No. 1804132-30-6): A Comprehensive Overview

Ethyl 2-(chloromethyl)-3-hydrazinylbenzoate, identified by its CAS number 1804132-30-6, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its ethyl ester and hydrazinyl functional groups, has garnered attention due to its potential applications in the development of novel therapeutic agents. The unique structural features of this molecule make it a valuable intermediate in synthetic chemistry, particularly in the construction of complex organic frameworks.

The< strong>Ethyl 2-(chloromethyl)-3-hydrazinylbenzoate molecule exhibits a benzoate core, which is a common scaffold in many pharmacologically active compounds. The presence of both a chloromethyl group and a hydrazinyl moiety provides multiple sites for chemical modification, enabling the synthesis of diverse derivatives with tailored biological activities. This flexibility has made it a subject of interest for researchers exploring new drug candidates.

In recent years, there has been a growing interest in the development of compounds that can modulate biological pathways associated with inflammation, cancer, and neurodegenerative diseases. The< strong>Ethyl 2-(chloromethyl)-3-hydrazinylbenzoate, with its unique structural attributes, has been investigated for its potential role in these areas. Studies have shown that derivatives of this compound can interact with various biological targets, leading to promising results in preclinical models.

One of the most intriguing aspects of< strong>Ethyl 2-(chloromethyl)-3-hydrazinylbenzoate is its ability to serve as a precursor for the synthesis of more complex molecules. The< strong>hydrazinyl group, in particular, can participate in condensation reactions with carbonyl compounds to form hydrazones, which are key intermediates in many organic syntheses. Similarly, the< strong>chloromethyl group can undergo nucleophilic substitution reactions, allowing for further functionalization. These properties make it an indispensable tool in the chemist's arsenal.

The pharmaceutical industry has been particularly keen on exploring the therapeutic potential of< strong>Ethyl 2-(chloromethyl)-3-hydrazinylbenzoate. Researchers have synthesized several derivatives and evaluated their biological activity. Some studies have demonstrated that certain analogs exhibit significant anti-inflammatory properties by inhibiting key enzymes involved in the inflammatory response. Additionally, there is evidence suggesting that these derivatives may have chemopreventive effects against various types of cancer.

The synthesis of< strong>Ethyl 2-(chloromethyl)-3-hydrazinylbenzoate involves multiple steps, each requiring careful optimization to ensure high yield and purity. The process typically begins with the preparation of the benzoate core through esterification reactions. Subsequent functionalization introduces the< strong>chloromethyl and< strong>hydrazinyl groups via selective reactions. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to enhance the efficiency of these transformations.

In terms of applications, the< strong>Ethyl 2-(chloromethyl)-3-hydrazinylbenzoate finds utility not only in drug development but also in materials science and agrochemicals. Its ability to form stable complexes with metal ions makes it a candidate for use in catalysis and material design. Furthermore, its derivatives have shown promise as intermediates in the synthesis of pesticides and herbicides, contributing to agricultural productivity.

The safety profile of< strong>Ethyl 2-(chloromethyl)-3-hydrazinylbenzoate is another critical aspect that has been thoroughly examined. While it is not classified as a hazardous substance under standard regulatory guidelines, proper handling procedures must be followed to minimize any potential risks. Researchers emphasize the importance of working in well-ventilated areas and using appropriate personal protective equipment when handling this compound.

The future prospects for< strong>Ethyl 2-(chloromethyl)-3-hydrazinylbenzoate are promising, with ongoing research aimed at uncovering new applications and improving synthetic methodologies. Advances in computational chemistry and artificial intelligence are expected to accelerate the discovery process by predicting novel derivatives with enhanced biological activity. Collaborative efforts between academia and industry will be crucial in translating these findings into tangible therapeutic solutions.

In conclusion,< strong>Ethyl 2-(chloromethyl)-3-hydrazinylbenzoate (CAS No. 1804132-30-6) represents a versatile and valuable compound with significant implications for pharmaceutical chemistry and beyond. Its unique structural features and reactivity make it an excellent candidate for further exploration, offering hope for the development of new drugs and materials that can address some of today's most pressing challenges.